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Compound of Interest

Compound Name: Demethyleneberberine chloride

Cat. No.: B15620807

Demethyleneberberine chloride (DMB), a primary metabolite of berberine, is emerging as a
compound of significant interest in the scientific and drug development communities.
Possessing a unique mitochondria-targeting antioxidant property, DMB has demonstrated
promising therapeutic potential across a spectrum of diseases, including inflammatory
conditions, metabolic disorders, cancer, and neurodegenerative diseases. This guide provides
an objective comparison of DMB's performance with existing alternatives, supported by
experimental data, to aid researchers, scientists, and drug development professionals in
evaluating its therapeutic promise.

Therapeutic Area: Inflammatory Bowel Disease
(Colitis)

DMB has shown significant efficacy in preclinical models of colitis, primarily through the
inhibition of the NF-kB and TLR4 signaling pathways, which are critical mediators of
inflammation.[1]

Comparative Efficacy Data:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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